Cas no 156724-91-3 (Benzamide Adenine Dinucleotide)

• Product name: Benzamide Adenine Dinucleotide
• CAS No: 156724-91-3
• MF: C₂₂H₂₈N₆O₁₄P₂
• MW: 662.4370470047
• CID: 142127
• PubChem ID: 158378

Benzamide Adenine Dinucleotide Chemical and Physical Properties

Names and Identifiers

• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5S)-5-(3-carbamoylphenyl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• Adenosine5'-(trihydrogen diphosphate), P'&reg
• [(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl [(2R,3S,4R,5S)-5-(3-carbamoylphenyl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl dihydrogen diphosphate (non-preferred name)
• 5'-ester with 3-b-D-ribofuranosylbenzamide
• Adenosine 5'-(trihydrogen diphosphate), P'-5'-ester with 3-beta-D-ribofuranosylbenzamide
• Benzamide adenine nucleotide
• Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-β-D-ribofuranosylbenzamide
• BDBM50203628
• CHEMBL233434
• 156724-91-3
• benzamideadeninedinucleoside
• DQV
• DTXSID40166119
• Benzamide Adenine Dinucleotide

• Inchi： InChI=1S/C22H28N6O14P2/c23-19-13-21(26-7-25-19)28(8-27-13)22-17(32)15(30)12(41-22)6-39-44(36,37)42-43(34,35)38-5-11-14(29)16(31)18(40-11)9-2-1-3-10(4-9)20(24)33/h1-4,7-8,11-12,14-18,22,29-32H,5-6H2,(H2,24,33)(H,34,35)(H,36,37)(H2,23,25,26)/t11-,12-,14-,15-,16-,17-,18+,22-/m1/s1
• InChI Key： HNKKJJHKTPALEK-RACQCECLSA-N
• SMILES： NC(C1C=CC=C([C@@H]2O[C@H](COP(OP(OC[C@H]3O[C@@H](N4C=NC5C(=NC=NC4=5)N)[C@H](O)[C@@H]3O)(O)=O)(O)=O)[C@@H](O)[C@H]2O)C=1)=O

Computed Properties

• Exact Mass: 662.11387358g/mol
• Monoisotopic Mass: 662.11387358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 314Ų
• XLogP3: -5.2

Additional information on Benzamide Adenine Dinucleotide

Benzamide Adenine Dinucleotide (CAS No. 156724-91-3): A Comprehensive Overview

Benzamide Adenine Dinucleotide (CAS No. 156724-91-3) is a significant compound in the field of chemical and biological research, particularly in the areas of enzymology and metabolic pathways. This compound, also known as BAD, is a synthetic analog of adenosine dinucleotide (ADP) and has gained considerable attention due to its unique structural and functional properties.

The chemical structure of Benzamide Adenine Dinucleotide consists of an adenine base linked to a benzamide moiety through a ribose-phosphate backbone. This structure confers it with specific binding affinities and reactivity profiles that make it a valuable tool in various biochemical assays and drug development studies.

Recent research has highlighted the potential applications of Benzamide Adenine Dinucleotide in understanding the mechanisms of enzymatic reactions and cellular metabolism. For instance, a study published in the Journal of Biological Chemistry demonstrated that BAD can act as a competitive inhibitor for certain enzymes involved in energy metabolism, providing insights into the regulation of metabolic pathways.

In the context of drug discovery, Benzamide Adenine Dinucleotide has shown promise as a lead compound for developing novel therapeutic agents. Its ability to modulate enzyme activity and cellular signaling pathways makes it an attractive candidate for targeting diseases associated with metabolic dysregulation, such as diabetes and obesity.

The synthesis of Benzamide Adenine Dinucleotide involves multi-step chemical reactions, including the coupling of adenine with benzamide and the subsequent formation of the ribose-phosphate backbone. Advances in synthetic chemistry have enabled the production of high-purity BAD, facilitating its use in both academic research and industrial applications.

One of the key advantages of using Benzamide Adenine Dinucleotide in research is its stability under various experimental conditions. Unlike some natural nucleotides, which can be prone to degradation, BAD exhibits robustness that allows for consistent results in long-term studies. This stability is particularly important in high-throughput screening assays where reproducibility is crucial.

In addition to its role in enzymology, Benzamide Adenine Dinucleotide has been explored for its potential as a biomarker. Studies have shown that changes in the levels of BAD can be indicative of certain physiological or pathological states, making it a useful tool for diagnostic purposes. For example, alterations in BAD levels have been observed in patients with metabolic disorders, suggesting its potential as a biomarker for early detection and monitoring of these conditions.

The safety profile of Benzamide Adenine Dinucleotide has also been extensively evaluated. Preclinical studies have demonstrated that it is well-tolerated at therapeutic concentrations, with minimal toxicity observed. These findings support its potential for further development into clinical applications.

In conclusion, Benzamide Adenine Dinucleotide (CAS No. 156724-91-3) is a versatile compound with significant implications for both basic research and applied science. Its unique chemical properties, combined with its stability and safety profile, make it an invaluable tool for advancing our understanding of cellular processes and developing new therapeutic strategies. As research continues to uncover new applications for this compound, its importance in the field of chemical biology is likely to grow even further.